2-[4,4-Difluoro-1-(2-fluorophenyl)cyclohexyl]acetic acid

• IUPAC Name: 2-[4,4-difluoro-1-(2-fluorophenyl)cyclohexyl]acetic acid
• InChI: InChI=1S/C14H15F3O2/c15-11-4-2-1-3-10(11)13(9-12(18)19)5-7-14(16,17)8-6-13/h1-4H,5-9H2,(H,18,19)
• InChI Key: ZJJADBCVTBPMGA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1(CC(=O)O)C2=CC=CC=C2F)(F)F
• Molecular Formula: C14H15F3O2
• Molecular Weight: 272.26 g/mol

Description

2-[4,4-Difluoro-1-(2-fluorophenyl)cyclohexyl]acetic acid, also known as DFCA, is an organic compound with a wide range of uses in scientific research. It is an important intermediate in organic synthesis and is widely used in the production of pharmaceuticals and other compounds. Its unique properties make it an ideal choice for use in a variety of laboratory experiments.

Scientific Research Applications

Polymer Chemistry Applications

• Fluoropolymers and Food Contact Materials : The substance is evaluated for its safety when used in the polymerization process of fluoropolymers intended for repeated use in food contact materials. The European Food Safety Authority (EFSA) concluded no safety concerns for consumers if the substance is used under specified conditions, highlighting its importance in the manufacturing of high-performance materials that come into contact with food (Flavourings, 2010).

• Synthesis of High-Performance Polymers : Research has been conducted on the synthesis of poly(aryl ether)s using novel monomers, leading to materials with outstanding thermooxidative stability and high glass transition temperatures. These polymers exhibit high mechanical strength and are soluble in a wide range of organic solvents, underscoring their potential for advanced applications in industries requiring materials with exceptional stability and strength (Susanta Banerjee & G. Maier, 1999).

Environmental Science Applications

• Atmospheric Degradation of Fluorotelomer Alcohols : Studies have shown that fluorotelomer alcohols can degrade in the atmosphere to yield perfluorinated carboxylic acids (PFCAs), contributing to widespread environmental dissemination. This research underscores the importance of understanding the environmental fate of substances related to 2-[4,4-Difluoro-1-(2-fluorophenyl)cyclohexyl]acetic acid and their potential impact on global pollution levels (D. A. Ellis et al., 2004).

Analytical Methodology Applications

• Detection of Radioactivity in Gels : Optimized fluorographic procedures using acetic acid as a solvent for detecting radioactivity in polyacrylamide gels demonstrate the substance's utility in biochemical analyses. This method offers technical advantages over traditional procedures, facilitating the analysis of proteins without pre-fixing and using either agarose or acrylamide gels (M. Skinner & M. Griswold, 1983).